Cas no 88703-32-6 (24-Norchol-5-ene-3,20-diol,23-(trimethylsilyl)-, (3b)- (9CI))

• Product Name: 24-Norchol-5-ene-3,20-diol,23-(trimethylsilyl)-, (3b)- (9CI)
• CAS No: 88703-32-6
• MF: C₂₆H₄₆O₂Si
• MW: 418.727749347687
• CID: 723466
• PubChem ID: 145926
• Update Time: 2025-04-19

24-Norchol-5-ene-3,20-diol,23-(trimethylsilyl)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 24-Norchol-5-ene-3,20-diol,23-(trimethylsilyl)-, (3b)- (9CI)
• (8S,9S,10R,13S,14S,17S)-17-(2-hydroxy-4-trimethylsilylbutan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 20-((2-trimethylsilyl)ethyl)pregn-5-en-3,20-diol

• Inchi： 1S/C26H46O2Si/c1-24-13-11-19(27)17-18(24)7-8-20-21-9-10-23(25(21,2)14-12-22(20)24)26(3,28)15-16-29(4,5)6/h7,19-23,27-28H,8-17H2,1-6H3/t19?,20-,21-,22-,23-,24-,25-,26?/m0/s1
• InChI Key： WLDYCAPWRSSLDI-STGUIFMGSA-N
• SMILES： [Si](C)(C)(C)CCC(C)([C@H]1CC[C@H]2[C@@H]3CC=C4CC(CC[C@]4(C)[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 418.326707
• Monoisotopic Mass: 418.326707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.02
• Boiling Point: 515.1°C at 760 mmHg
• Flash Point: 265.3°C
• Refractive Index: 1.529
• PSA: 40.46000
• LogP: 6.40560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives